Cas no 1185302-67-3 (1-ISOQUINOLIN-5-YL-3-[[4-(TRIFLUOROMETHYL)PHENYL]METHYL]UREA)

• Product name: 1-ISOQUINOLIN-5-YL-3-[[4-(TRIFLUOROMETHYL)PHENYL]METHYL]UREA
• CAS No: 1185302-67-3
• MF: C₁₉H₂₁NO₄
• MW: 327.374345541
• CID: 4471385
• PubChem ID: 46737263

1-ISOQUINOLIN-5-YL-3-[[4-(TRIFLUOROMETHYL)PHENYL]METHYL]UREA Chemical and Physical Properties

Names and Identifiers

• 1-ISOQUINOLIN-5-YL-3-[[4-(TRIFLUOROMETHYL)PHENYL]METHYL]UREA
• Boc-DL-2-amino-1,3-dihydro-phenalene-2-carboxylicacid
• 1H-Phenalene-2-carboxylic acid, 2-[[(1,1-dimethylethoxy)carbonyl]amino]-2,3-dihydro-
• SCHEMBL5390112
• 2-[(tert-butoxycarbonyl)amino]-1,3-dihydrophenalene-2-carboxylic acid
• 1185302-67-3
• 2-((tert-Butoxycarbonyl)amino)-2,3-dihydro-1H-phenalene-2-carboxylic acid
• Boc-DL-2-amino-1,3-dihydro-phenalene-2-carboxylic acid
• 2-[(2-methylpropan-2-yl)oxycarbonylamino]-1,3-dihydrophenalene-2-carboxylic acid

• MDL： MFCD09750532
• Inchi： InChI=1S/C19H21NO4/c1-18(2,3)24-17(23)20-19(16(21)22)10-13-8-4-6-12-7-5-9-14(11-19)15(12)13/h4-9H,10-11H2,1-3H3,(H,20,23)(H,21,22)
• InChI Key： UGIMPWOOLDLSRX-UHFFFAOYSA-N
• SMILES： CC(C)(OC(NC1(C(O)=O)CC2=CC=CC3=C2C(C1)=CC=C3)=O)C

Computed Properties

• Exact Mass: 327.14705815Da
• Monoisotopic Mass: 327.14705815Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 490
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 75.6Ų

1-ISOQUINOLIN-5-YL-3-[[4-(TRIFLUOROMETHYL)PHENYL]METHYL]UREA Security Information

• HazardClass：IRRITANT